Cas no 6938-06-3 (Butyl Pyridine-3-carboxylate)

Butyl Pyridine-3-carboxylate Properties

Names and Identifiers

• Butyl nicotinate
• 3-Pyridinecarboxylic acid, butyl ester
• Ba 2674
• NICOTINIC ACID BUTOXY ESTER
• NICOTINIC ACID BUTYL ESTER
• NICOTINIC ACID N-BUTYL ESTER
• N-BUTYL NICOTINATE
• butyl pyridine-3-carboxylate
• Butyl 3-pyridinecarboxylate
• Nicotinic acid, butyl ester
• N-Butyl-nicotinate
• LD3V8A23CV
• MLS000737289
• DQULIMIQTCDUAN-UHFFFAOYSA-N
• WLN: T6NJ CVO4
• Butylnicotinate
• KSC629K9F
• Nicotinic Acid Butyl Ester
• CHEMBL1490443
• CS-0152098
• AKOS015891718
• FT-0636295
• A23902
• DTXSID4064509
• HMS2270P03
• NSC 53506
• Nicotinic acid butyl ester
• NSC-53506
• BRN 0132654
• NSC27863
• NSC-27863
• MFCD00006390
• BA-2674
• 6938-06-3
• NSC 27863
• SCHEMBL551716
• N0084
• InChI=1/C10H13NO2/c1-2-3-7-13-10(12)9-5-4-6-11-8-9/h4-6,8H,2-3,7H2,1H
• NS00044318
• UNII-LD3V8A23CV
• NSC53506
• NCGC00246830-01
• SMR000528250
• 5-22-02-00060 (Beilstein Handbook Reference)
• n-Butyl nicotinate
• AI3-15771
• D91638
• Q27282922
• DS-3857
• Nicotinic acid n-butyl ester
• EINECS 230-064-7
• pyridine-3-carboxylic acid butyl ester
• +Expand

• MDL： MFCD00006390
• InChIKey： DQULIMIQTCDUAN-UHFFFAOYSA-N
• Inchi： 1S/C10H13NO2/c1-2-3-7-13-10(12)9-5-4-6-11-8-9/h4-6,8H,2-3,7H2,1H3
• SMILES： O(C(C1=C([H])N=C([H])C([H])=C1[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 0132654

Computed Properties

• Exact Mass: 179.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 179.095
• Heavy Atom Count: 13
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Experimental Properties

• LogP: 2.03850
• PSA: 39.19000
• Refractive Index: n20/D 1.495(lit.)
• Boiling Point: 252°C(lit.)
• Melting Point: 252 °C
• Flash Point: 113 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.06

Butyl Pyridine-3-carboxylate Security Information

• Symbol: GHS07
• RTECS：QT0875000
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38

Butyl Pyridine-3-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%